Cas no 68960-65-6 (2-Azetidinone, 1-methyl-4-(phenylthio)-)

• Product Name: 2-Azetidinone, 1-methyl-4-(phenylthio)-
• CAS No: 68960-65-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 392420
• PubChem ID: 71374510
• Update Time: 2025-04-19

2-Azetidinone, 1-methyl-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-methyl-4-(phenylthio)-
• 1-methyl-4-phenylsulfanylazetidin-2-one
• 68960-65-6
• DTXSID00797286
• 1-Methyl-4-(phenylsulfanyl)azetidin-2-one

• Inchi： 1S/C10H11NOS/c1-11-9(12)7-10(11)13-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3
• InChI Key： XSMYAONJWXCPCN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CC(N1C)=O

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31